Tungsten
Tungsten
For updated SDS information please visit www. goodfellow. com.
For updated SDS information please visit www. goodfellow. com
Tungsten is a naturally occurring element. It occurs in rocks and minerals combined with other chemicals, but never as a pure metal. Elemental tungsten is a white to steel gray metal (depending on the purity) that can be used in pure form or mixed with other metals to make alloys. Tungsten alloys tend to be strong and flexible, resist wear, and conduct electricity well. Tungsten is used in products such as x-ray tubes, light bulbs, high-speed tools, welding electrodes, turbine blades, golf clubs, darts, fishing weights, gyroscope wheels, phonograph needles, bullets, and armor penetrators. Tungsten is also used as a catalyst to speed up chemical reactions. Chemical compounds of tungsten are used for many purposes. Cemented tungsten carbide is a hard substance used to make grinding wheels and cutting or forming tools. Other tungsten compounds are used in ceramic pigments, as fire retardant coatings for fabrics, and as color-resistant dyes for fabrics.
Tungsten is a chromium group element atom. It has a role as a micronutrient.
Dull gray powder or hard, brittle, steel-gray to white metal. Difficult to melt. Mp: 3410°C; bp; 5900°C. Density: 19.3 g/cm3. Used in alloys, light bulb filaments, and cutting tools. Tungsten Dust (for example, from grinding) may present a moderate fire hazard if allowed to accumulate and exposed to an ignition source.
For updated SDS information please visit www. goodfellow. com
Tungsten is a naturally occurring element. It occurs in rocks and minerals combined with other chemicals, but never as a pure metal. Elemental tungsten is a white to steel gray metal (depending on the purity) that can be used in pure form or mixed with other metals to make alloys. Tungsten alloys tend to be strong and flexible, resist wear, and conduct electricity well. Tungsten is used in products such as x-ray tubes, light bulbs, high-speed tools, welding electrodes, turbine blades, golf clubs, darts, fishing weights, gyroscope wheels, phonograph needles, bullets, and armor penetrators. Tungsten is also used as a catalyst to speed up chemical reactions. Chemical compounds of tungsten are used for many purposes. Cemented tungsten carbide is a hard substance used to make grinding wheels and cutting or forming tools. Other tungsten compounds are used in ceramic pigments, as fire retardant coatings for fabrics, and as color-resistant dyes for fabrics.
Tungsten is a chromium group element atom. It has a role as a micronutrient.
Dull gray powder or hard, brittle, steel-gray to white metal. Difficult to melt. Mp: 3410°C; bp; 5900°C. Density: 19.3 g/cm3. Used in alloys, light bulb filaments, and cutting tools. Tungsten Dust (for example, from grinding) may present a moderate fire hazard if allowed to accumulate and exposed to an ignition source.
Brand Name:
Vulcanchem
CAS No.:
7440-33-7
VCID:
VC21209491
InChI:
InChI=1S/W
SMILES:
[W]
Molecular Formula:
W
Molecular Weight:
183.8 g/mol
Tungsten
CAS No.: 7440-33-7
Cat. No.: VC21209491
Molecular Formula: W
Molecular Weight: 183.8 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | For updated SDS information please visit www. goodfellow. com. For updated SDS information please visit www. goodfellow. com Tungsten is a naturally occurring element. It occurs in rocks and minerals combined with other chemicals, but never as a pure metal. Elemental tungsten is a white to steel gray metal (depending on the purity) that can be used in pure form or mixed with other metals to make alloys. Tungsten alloys tend to be strong and flexible, resist wear, and conduct electricity well. Tungsten is used in products such as x-ray tubes, light bulbs, high-speed tools, welding electrodes, turbine blades, golf clubs, darts, fishing weights, gyroscope wheels, phonograph needles, bullets, and armor penetrators. Tungsten is also used as a catalyst to speed up chemical reactions. Chemical compounds of tungsten are used for many purposes. Cemented tungsten carbide is a hard substance used to make grinding wheels and cutting or forming tools. Other tungsten compounds are used in ceramic pigments, as fire retardant coatings for fabrics, and as color-resistant dyes for fabrics. Tungsten is a chromium group element atom. It has a role as a micronutrient. Dull gray powder or hard, brittle, steel-gray to white metal. Difficult to melt. Mp: 3410°C; bp; 5900°C. Density: 19.3 g/cm3. Used in alloys, light bulb filaments, and cutting tools. Tungsten Dust (for example, from grinding) may present a moderate fire hazard if allowed to accumulate and exposed to an ignition source. |
|---|---|
| CAS No. | 7440-33-7 |
| Molecular Formula | W |
| Molecular Weight | 183.8 g/mol |
| IUPAC Name | tungsten |
| Standard InChI | InChI=1S/W |
| Standard InChI Key | WFKWXMTUELFFGS-UHFFFAOYSA-N |
| SMILES | [W] |
| Canonical SMILES | [W] |
| Boiling Point | 10701 °F at 760 mm Hg (NIOSH, 2016) 5900 °C @ 760 mm Hg 5900 °C 10,701°F |
| Colorform | Steel-gray to tin-white metal; body centered cubic structure CRYSTALLINE FORM GRAY-BLACK, CUBIC Hard, brittle, steel-gray to tin-white solid. |
| Melting Point | 6170 °F (NIOSH, 2016) 3410 °C 6170°F |
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